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Compound of Interest

Compound Name: tert-Butyl allylcarbamate

Cat. No.: B153503

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling and use of tert-Butyl
allylcarbamate (CAS No. 78888-18-3) in a laboratory setting. Adherence to these protocols is
crucial for ensuring personal safety and maintaining the integrity of experimental work.

Chemical and Physical Properties

tert-Butyl allylcarbamate is a combustible solid that is irritating to the eyes, skin, and

respiratory system.[1][2][3] It is important to be aware of its physical and chemical properties to
handle it safely.
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Property Value Reference

Molecular Formula CsHi1sNO:2 [3]

Molecular Weight 157.21 g/mol [4]
White to light yellow powder or

Appearance [5]
lump

Melting Point 36-38 °C (lit.) [3114]

Density 0.938 g/mL at 25 °C (lit.) [3][4]

Flash Point 79 °C (174.2 °F) - closed cup [4]

N Insoluble in water. Soluble in

Solubility [31[6]

methanol.
- Stable under normal
Stability [1]

conditions.

Hazard Identification and Safety Precautions

tert-Butyl allylcarbamate is classified as a hazardous chemical.[1] The primary hazards are

skin and eye irritation, and it may cause respiratory irritation.[2][7]

Hazard Statement

GHS Classification

Reference

H315: Causes skin irritation

Skin Corrosion/Irritation,

Category 2

[1]2]

H319: Causes serious eye
irritation

Serious Eye Damage/Eye

Irritation, Category 2

[1](2]

H335: May cause respiratory

irritation

Specific target organ toxicity

(single exposure), Category 3

[1](2]

Combustible liquid

Flammable liquids

[1]

Personal Protective Equipment (PPE):
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To minimize exposure, the following personal protective equipment is mandatory when

handling tert-Butyl allylcarbamate:

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
safety glasses with side
shields meeting EN166 (EU) or
ANSI z87.1 (US) standards.[2]

[8]

Protects against splashes,

dust, and vapors.[8]

Skin Protection

Chemical-resistant, unlined
gloves such as nitrile,
neoprene, or butyl rubber. A

standard laboratory coat.[3]

Prevents direct skin contact.[8]

Respiratory Protection

Not typically required with
adequate ventilation. If dusts
or aerosols are generated, use

a NIOSH-approved respirator.
[2][8]

Inhalation may cause

respiratory irritation.[2][8]

Experimental Protocols
General Handling and Storage Protocol

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

o Keep away from heat, sparks, and open flames.[1]

e Incompatible with strong oxidizing agents and strong acids.[1]

Handling:

o Preparation: Before use, visually inspect the container for any damage.[2] Work in a well-

ventilated area, preferably a chemical fume hood.[2] Ensure an eyewash station and safety

shower are readily accessible.[2]
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e Donning PPE: Wear all required personal protective equipment as specified in the table
above.

e Weighing and Transfer: To prevent the generation of dust, handle the solid material carefully.
Use a spatula for transfers.[2]

» Dissolving: When dissolving the solid, add it slowly to the solvent to avoid splashing.

o Cleanup: After handling, thoroughly clean the work area.[2] Wash hands with soap and water
before leaving the lab.[2]

First Aid Measures

In case of exposure, follow these first aid measures immediately:

Exposure Route First Aid Procedure Reference

Immediately rinse with plenty
of water, also under the

Eye Contact ) )
eyelids, for at least 15 minutes.

Seek medical attention.[1][2]

Wash off immediately with
plenty of water for at least 15
) minutes. Remove
Skin Contact ) )
contaminated clothing. Seek
medical attention if irritation

persists.[1][2]

Move the person to fresh air. If

breathing is difficult, give

Inhalation
oxygen. Seek medical
attention.[1][7]
Do NOT induce vomiting.
Clean mouth with water and
Ingestion drink plenty of water

afterwards. Seek medical
attention.[1][2]
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Spill and Disposal Protocol

Spill Response:

Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, sweep up the material and place it into a suitable, closed container
for disposal.[2] Avoid creating dust.

Decontaminate: Clean the spill area thoroughly.
Waste Disposal:

» Dispose of chemical waste in accordance with local, regional, and national hazardous waste
regulations.[1] Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.[1]

Visualized Workflows
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Caption: Workflow for handling tert-Butyl allylcarbamate.
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Caption: Hierarchy of safety controls for chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Safe Handling of tert-
Butyl Allylcarbamate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153503#handling-and-safety-precautions-for-tert-
butyl-allylcarbamate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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